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Introduction

Basic Yellow 40 (BY40), also known as Maxilon Flavine 10GFF, is a fluorescent dye utilized in
forensic science to enhance latent fingerprints that have been previously developed with
cyanoacrylate (superglue) fuming.[1][2] This technique is particularly effective for visualizing
prints on non-porous, multi-colored, or fluorescent surfaces where the white-developed
cyanoacrylate ridges may have poor contrast.[3][4] When applied to cyanoacrylate-polymerized
fingerprint ridges, BY40 imparts a bright yellow-green fluorescence under specific light
conditions, significantly improving the clarity and detail of the print for examination and
photographic documentation.[5][6]

Principle of Operation

The process relies on the adherence of the BY40 dye to the polymerized cyanoacrylate resin
that has formed on the latent fingerprint ridges. The dye molecules become entrapped within
the polymer matrix. When excited by light of a specific wavelength, the dye fluoresces, emitting
light at a longer wavelength, which makes the fingerprint ridges stand out against the
background.[6]

Data Presentation
Table 1: Basic Yellow 40 Working Solution Formulations
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] Basic Yellow
Formulation Solvent Volume Notes
40 Powder

More effective
formulation.
Some of the dye
Ethanol-Based .
2 grams Ethanol 1000 ml may not dissolve;
(Recommended) .
the clear solution

can be decanted.

[3]

Less soluble
than the ethanol-
based

Methanol-Based 1 gram Methanol 500 mi formulation.[2][3]
Methanol is more
toxic than

ethanol.

A stock solution
of 40ml distilled
water, 35ml
ethylene glycol,
and Triton X-100
is prepared first.
1ml of this stock
Distilled Water is mixed with the
Water-Based 0.5 grams (with stock 500 mi water and BY40
solution) powder. Less
effective than the
ethanol-based
formulation but
suitable for
surfaces
sensitive to

alcohol.

Table 2: Experimental Parameters
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Parameter Specification Notes

For tray immersion or aerosol

Application Time 5 seconds )
spraying.[2][6]
Using a gentle stream of water.
o ] [6] Some studies suggest that
Rinsing Time 10 seconds ) o
for certain surfaces, not rinsing
may yield good results.
o The optimal range for inducing
Excitation Wavelength 365 - 485 nm

fluorescence.[4][5]

To visualize the fluorescence
) ] Yellow/Orange Goggles or 515 o
Observation Filter ] and block the excitation light
nm (BP 35) bandpass filter
source.[2][6]

When stored in a dark,

Working Solution Shelf Life 6 months
stoppered glass bottle.[2]

Experimental Protocols
l. Preparation of Working Solutions

A. Ethanol-Based Working Solution (Recommended)
e Weigh 2 grams of Basic Yellow 40 powder.
e Measure 1000 ml of ethanol.

e In a fume hood, add the Basic Yellow 40 powder to the ethanol in a clean, dark glass bottle

with a stopper.

» Agitate the solution until the powder is dissolved. It is normal for some of the dye not to
dissolve.

 Allow the solution to settle and decant the clear yellow supernatant for use.

B. Methanol-Based Working Solution
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Weigh 1 gram of Basic Yellow 40 powder.

Measure 500 ml of methanol.

In a fume hood, add the Basic Yellow 40 powder to the methanol in a clean, dark glass
bottle with a stopper.

Agitate the solution until the powder is dissolved.

C. Water-Based Working Solution

Prepare a stock solution by mixing 40 ml of distilled water, 35 ml of ethylene glycol, and a
small amount of Triton X-100 (detergent).

 In a separate container, add 0.5 grams of Basic Yellow 40 powder to 500 ml of distilled
water.

o Add 1 ml of the stock solution to the Basic Yellow 40 and water mixture.

e Mix thoroughly.

Il. Staining Protocol for Cyanoacrylate-Developed Latent
Fingerprints

o Prerequisite: Ensure that the latent fingerprints have been fully developed using
cyanoacrylate fuming and have been allowed to harden. Some researchers recommend
waiting overnight after fuming before applying the dye stain.[2]

» Application of Basic Yellow 40 Solution:

o Tray Immersion: Pour the BY40 working solution into a shallow tray. Submerge the item
with the fumed prints into the solution for approximately 5 seconds.[6]

o Aerosol Spraying: Use a spray bottle to evenly apply the BY40 working solution to the
surface with the fumed prints.[2] Misting the item can help reduce excessive background
staining.[2]
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e Rinsing: Gently rinse the item with a stream of cool tap water for approximately 10 seconds
to remove excess dye.[6]

e Drying: Allow the item to air dry completely.

Ill. Visualization and Documentation

» Light Source: llluminate the stained fingerprints with a forensic light source set to a
wavelength between 365 nm and 485 nm.[4][5]

e Observation: View the fluorescence while wearing yellow or orange colored goggles.[2] This
will filter out the excitation light and allow for clear visualization of the fluorescent fingerprint
ridges.

o Photography: Photograph the fluorescent prints using a camera equipped with a yellow or
515 nm (BP 35) bandpass filter.[2][6]

Troubleshooting
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Issue Possible Cause Solution

Incomplete cyanoacrylate Ensure proper fuming time and
Weak or No Fluorescence -
development. conditions.

o o Increase immersion or spray
Insufficient staining time. ) )
time slightly.

] Prepare a fresh working
Faded dye solution. )
solution.

Excessive Background o Reduce the application time or
o Over-application of the dye. o
Staining use a misting spray.

) Consider using a different
Surface is porous and has )
development technique for
absorbed the dye.
porous surfaces.

o Ensure a thorough but gentle
Inadequate rinsing. )
rinse.

The surface material naturally Use a different fluorescent dye
Fluorescence of the Substrate fluoresces at the same with a different

wavelength as BY40. excitation/emission profile.

Safety Precautions

o Fume Hood: Always prepare and use Basic Yellow 40 solutions in a well-ventilated fume
hood.[2]

» Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.

« UV Protection: When using a UV light source, wear UV-protective goggles.[2]
o Handling: Avoid inhalation of the powder and contact with skin and eyes.

» Storage: Store Basic Yellow 40 powder and solutions in tightly sealed, dark glass containers
in a cool, dry place away from heat and ignition sources.
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» Disposal: Dispose of chemical waste according to institutional and local regulations.

Logical Workflow
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Click to download full resolution via product page

Caption: Experimental workflow for Basic Yellow 40 staining of latent fingerprints.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Basic Yellow 40
Staining of Latent Fingerprints]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329950#basic-yellow-40-staining-protocol-for-latent-
fingerprints]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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